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Compound of Interest

Compound Name: Dibromobutene

Cat. No.: B8328900 Get Quote

For researchers and professionals in the scientific community, the meticulous management and

disposal of chemical reagents are fundamental to maintaining a safe and compliant laboratory

environment. This guide provides a comprehensive, step-by-step procedure for the safe

disposal of dibromobutane, a toxic and corrosive substance utilized in various research

applications. Adherence to these protocols is crucial for minimizing environmental impact and

safeguarding personnel from potential hazards.

Immediate Safety and Hazard Information

Dibromobutane is classified as a toxic and corrosive substance that can cause skin irritation

and serious eye damage.[1][2] Ingestion is particularly hazardous and necessitates immediate

medical attention.[2] As a combustible liquid, it should be handled with care, away from any

potential ignition sources.[2]

Personal Protective Equipment (PPE)
When handling dibromobutane, the use of appropriate personal protective equipment is

mandatory to prevent exposure. This includes:

Eye Protection: Chemical safety goggles or glasses are essential.[2]

Hand Protection: Wear suitable protective gloves.[2]
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Skin and Body Protection: Appropriate protective clothing should be worn to prevent skin

contact.[2]

Respiratory Protection: In areas with inadequate ventilation or where vapors may be

generated, respiratory protection is required.[2]

Step-by-Step Disposal Protocol
The proper disposal of dibromobutane must be conducted in strict accordance with local, state,

and federal regulations.[1][2] The following protocol outlines the general steps for its safe

disposal:

Waste Collection:

Collect waste dibromobutane in its original container or a designated, properly labeled

container.

Ensure the container is clearly and accurately labeled with the chemical name and all

associated hazards.[2]

Do not mix dibromobutane waste with other chemical waste streams.[2]

Storage of Chemical Waste:

Store the waste container in a cool, dry, and well-ventilated area.[1]

Keep the container tightly sealed to prevent the release of vapors.

Store away from incompatible materials such as strong oxidizing agents, strong bases,

and strong acids.[3]

Consult with Environmental Health and Safety (EHS):

Contact your institution's EHS department or your local waste authority to determine the

specific disposal procedures and requirements.

Provide them with the complete chemical name and quantity of the waste.
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Arrange for Professional Disposal:

Dibromobutane waste must be disposed of through a licensed hazardous waste disposal

company.

The material may be sent to a licensed chemical destruction plant or disposed of by

controlled incineration with flue gas scrubbing.[4]

Do not discharge dibromobutane or its containers into sewers or waterways.[1][4]

Accidental Spill Cleanup Procedure
In the event of a spill, immediate action is necessary to contain and clean up the material

safely:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation of

the spill area.[2]

Contain the Spill: Use an inert absorbent material such as sand, silica gel, acid binder,

universal binder, or sawdust to contain the spill.[5]

Collect the Waste: Carefully collect the absorbed material and place it into a suitable, closed,

and labeled container for disposal.[5]

Decontaminate the Area: Wash the spill area thoroughly.

Personal Protective Equipment: All personnel involved in the cleanup must wear the

appropriate PPE as described above.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1,4-

dibromobutane.
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Property Value

Molecular Formula C₄H₈Br₂

Molecular Weight 215.90 g/mol

Density 1.808 g/mL at 25 °C[6]

Boiling Point 63-65 °C at 6 mmHg

Melting Point -20 °C[2]

Flash Point > 112 °C / > 233.6 °F[3][5]

UN Number 2810[2]

Dangerous Goods Class 6.1[2]

Experimental Protocols
While this document focuses on disposal, the principles of safe handling extend to all

experimental work involving dibromobutane. All experimental protocols should be designed to

minimize the generation of waste. When used in synthesis, quenching and work-up procedures

should be planned to neutralize any reactive species and render the waste less hazardous

before it is collected for disposal. For instance, any unreacted dibromobutane in a reaction

mixture should be treated as hazardous waste and disposed of according to the procedures

outlined above.

Dibromobutane Disposal Workflow
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Dibromobutane Disposal Workflow
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Caption: This diagram outlines the key steps for the safe disposal of dibromobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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